Cas no 920-38-7 (Propiolic Acid Sodium Salt (90%))

• Product Name: Propiolic Acid Sodium Salt (90%)
• CAS No: 920-38-7
• MF: C₃H₂NaO₂
• MW: 93.0365519523621
• CID: 997754
• PubChem ID: 4314123
• Update Time: 2025-09-27

Propiolic Acid Sodium Salt (90%) Chemical and Physical Properties

Names and Identifiers

• Propiolic Acid Sodium Salt
• Propiolic Acid Sodiu
• sodium,prop-2-ynoate
• 2-Propynoic acid,sodium salt
• Carboxyacetylene sodium salt
• Propargylic acid sodium
• propiolate sodium
• Propynoic acid sodium
• sodium propargylate
• sodium propiolate
• sodium propynate
• Sodium Propynoate
• sodium propynylate
• Propiolic acid, sodium salt (6CI, 8CI)
• Acetylenecarboxylic acid sodium salt
• Acetylenecarboxylic Acid Sodium Salt; 2-Propynoic Acid Sodium Salt; Sodium Propiolate; Sodium Propynoate;
• Propargylsaeure natrium [German]
• DTXSID60238822
• DB-266660
• 920-38-7
• F73238
• 2-Propynoic acid, sodium salt
• AKOS000278649
• sodium;prop-2-ynoate
• starbld0039033
• Propiolic acid, sodium salt
• LWLVRCRDPVJBKL-UHFFFAOYSA-M
• 2-Propynoicacid,sodiumsalt
• 1330180-48-7
• Propargylsaeure natrium
• PropiolicAcid-13C3SodiumSalt
• Propiolic Acid Sodium Salt (90%)

• Inchi： 1S/C3H2O2.Na/c1-2-3(4)5;/h1H,(H,4,5);
• InChI Key： MBTIGPJJQBDYNK-UHFFFAOYSA-N
• SMILES： [Na].O=C(C#C)O

Computed Properties

• Exact Mass: 91.98740
• Monoisotopic Mass: 91.98742355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 88.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 450.2±37.0 °C at 760 mmHg
• Flash Point: 226.1±26.5 °C
• Solubility: DMSO, Methanol
• PSA: 40.13000
• LogP: -1.63050
• Vapor Pressure: 0.0±2.4 mmHg at 25°C

Propiolic Acid Sodium Salt (90%) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)